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Compound of Interest

Compound Name: 4-Methoxystyrene

Cat. No.: B147599

For researchers, scientists, and professionals in drug development, the accurate
characterization of chemical compounds is paramount. This guide provides a framework for
comparing experimentally obtained data for 4-Methoxystyrene with established literature
values. By presenting detailed experimental protocols and clearly structured data, this
document aims to facilitate rigorous scientific validation.

Data Presentation: Physical and Spectroscopic
Properties

The following tables summarize the quantitative data for 4-Methoxystyrene sourced from
scientific literature. These values serve as a benchmark for experimental results.

Table 1: Physical Properties of 4-Methoxystyrene
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Property Literature Value Temperature (°C) Pressure
Boiling Point 220.7 °C - 760 mmHg
98 °C - 18 mmHg

41-42 °C - 0.5 mmHg[1][2][3]

205 °C - Atmospheric[4]

Melting Point 2-33°C - -[1][3][5]
Density 1.002 g/cm3 20 -[2][6]
1.009 g/mL 25 -[1][3][6]

Refractive Index 1.56 - 1.562 20 -[1]13]

1.542

- -[5]

Table 2: Spectroscopic Data for 4-Methoxystyrene

Technique

Solvent

Chemical Shift (8) /
Wavenumber (cm—?)

1H NMR

CDClIz

7.35(d, J = 8.5 Hz, 2H), 6.86
(d, J = 8.5 Hz, 2H), 6.66 (dd, J
= 17.5, 10.9 Hz, 1H), 5.61 (d, J
=17.5 Hz, 1H), 5.12 (d, J =
10.9 Hz, 1H), 3.81 (s, 3H)[7]

13C NMR

CDClIs

159.75, 136.73, 129.48,
114.13, 111.46, 55.19[8]

IR Spectroscopy

Neat

Data available in various
spectral databases.[9][10][11]
Key peaks are expected for
C=C (alkene and aromatic), C-
O (ether), and C-H (aromatic

and vinyl) bonds.
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Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are
designed to yield high-quality data for comparison with literature values.

1. Determination of Physical Properties

» Boiling Point: The boiling point can be determined using a simple distillation apparatus under
atmospheric pressure or a vacuum distillation setup for reduced pressure measurements. A
calibrated thermometer is placed at the vapor-liquid equilibrium point to record the
temperature at which the substance boils.

» Melting Point: A melting point apparatus is used for this measurement. A small amount of the
solidified sample is placed in a capillary tube and heated at a controlled rate. The
temperature range from the first appearance of liquid to the complete melting of the solid is
recorded.

o Density: The density is measured using a pycnometer or a digital density meter. The mass of
a known volume of the substance is determined at a specific temperature (e.g., 20°C or
25°C) to calculate the density.

o Refractive Index: An Abbe refractometer is used to measure the refractive index. A drop of
the liquid sample is placed on the prism, and the refractive index is read directly from the
instrument at a specified temperature, typically 20°C, using the sodium D-line (589 nm).

2. Spectroscopic Analysis
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: A small amount of 4-Methoxystyrene is dissolved in a deuterated
solvent (e.g., CDCIs) in an NMR tube. A small amount of a reference standard, such as
tetramethylsilane (TMS), is often added.

o Instrumentation: *H and 3C NMR spectra are acquired on a high-resolution NMR
spectrometer (e.g., 300 MHz or higher).
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o Data Analysis: The chemical shifts (8) in parts per million (ppm), coupling constants (J) in
Hertz (Hz), and integration values are determined from the spectra and compared to
literature values.

e Infrared (IR) Spectroscopy:

o Sample Preparation: For a liquid sample like 4-Methoxystyrene, a thin film is prepared
between two salt plates (e.g., NaCl or KBr).

o Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer.

o Data Analysis: The positions (in wavenumbers, cm~1) and intensities of the absorption
bands are identified and compared with reference spectra to confirm the presence of key
functional groups.

Visualizations: Workflows and Pathways

Experimental Workflow for Data Comparison
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Sample Handling
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Caption: Experimental workflow for comparing measured data with literature values.

Polymerization of 4-Methoxystyrene
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Click to download full resolution via product page

Caption: Simplified pathway for the polymerization of 4-Methoxystyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to Cross-Referencing
Experimental Data with 4-Methoxystyrene Literature Values]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b147599#cross-referencing-
experimental-data-with-4-methoxystyrene-literature-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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